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Compound of Interest

Compound Name: Menthyl valerate

Cat. No.: B13807449 Get Quote

An In-depth Technical Guide to Menthyl Valerate

Introduction
Menthyl valerate, also known as menthyl isovalerate or by the trade name Validol, is the

menthyl ester of isovaleric acid.[1][2] It is an organic compound recognized for its characteristic

menthol aroma and a mild, sweet, fruity taste.[3][4] This compound is found naturally in plants

such as peppermint and orange mint.[3] In various regions, particularly in Eastern Europe, it is

utilized as an anxiolytic and sedative.[1] Beyond its pharmaceutical applications, menthyl
valerate serves as a flavoring and fragrance agent in the food, cosmetic, and personal care

industries.[5][6] This guide provides a comprehensive overview of its chemical identity,

physicochemical properties, synthesis, analytical methods, and key applications for

researchers and drug development professionals.

Chemical Identity and Synonyms
Menthyl valerate is classified as a menthane monoterpenoid.[3] Its chemical structure is based

on a p-menthane backbone, which consists of a cyclohexane ring with a methyl group and a (2-

methyl)-propyl group.[3] The compound's identity is defined by several identifiers, with the CAS

Number being the most critical for database searches and regulatory purposes.
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Identifier Type Value

Primary CAS Number 89-47-4[7][8][9]

Alternate CAS Numbers
16409-46-4 (for L-Menthyl isovalerate)[4][10],

64129-94-8[11]

IUPAC Name
5-methyl-2-(propan-2-yl)cyclohexyl

pentanoate[3]

Synonyms

Menthyl isovalerate, Validol, Menthyl

pentanoate, Isovaleric acid p-menth-3-yl ester,

(5-methyl-2-propan-2-yl)cyclohexyl)

pentanoate[7][8][12][13]

Molecular Formula C₁₅H₂₈O₂[7][11][12]

Molecular Weight 240.38 g/mol [7][12]

Physicochemical Properties
Menthyl valerate is a colorless to pale yellow, clear liquid with an odor reminiscent of menthol

and valerian.[7][8] It is characterized by a cooling and faintly bitter taste.[7] Its properties make

it suitable for a range of applications, particularly where solubility in non-aqueous media is

required.
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Property Value

Appearance Colorless to pale yellow clear liquid[8]

Density 0.903 - 0.909 g/mL at 25 °C[4][8]

Boiling Point
261.0 °C at 760 mmHg[8]; 126.0 °C at 10

mmHg[8]

Refractive Index 1.445 - 1.451 at 20 °C[8]

Vapor Pressure 0.004 mmHg at 25 °C[8]

Flash Point > 93.33 °C (> 200 °F)[8]

Solubility
Practically insoluble in water; freely soluble in

alcohol, chloroform, ether, and oils[3][7]

Experimental Protocols
Synthesis of Menthyl Valerate via Fischer Esterification
The most common industrial method for synthesizing menthyl valerate is the direct

esterification of menthol with isovaleric acid.[14][15] This acid-catalyzed reaction is a well-

established method for producing esters.

Methodology:

Reactant Preparation: A mixture of L-menthol and isovaleric acid is prepared.

Catalyst Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid

(H₂SO₄) or hydrochloric acid (HCl), is added to the mixture.[4][16]

Reaction Conditions: The reaction mixture is heated to a temperature between 100 °C and

110 °C.[4][16] The reaction is typically carried out under reflux to prevent the loss of volatile

reactants and products.

Reaction Time: The process can take up to 48 hours to achieve moderate yields of

approximately 75%.[6]
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Work-up and Purification: Following the reaction, the mixture is cooled. The product is then

subjected to neutralization and washing steps to remove the acid catalyst and any unreacted

starting materials, which may generate wastewater.[6] Further purification can be achieved

through distillation.

A more modern approach involves microwave-assisted synthesis, which can significantly

reduce reaction times and improve yields.[6]
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Caption: Synthesis workflow for Menthyl Valerate via Fischer Esterification.

Analytical Protocol: Gas Chromatography (GC)
A validated gas chromatography method with flame-ionization detection (GC-FID) is used for

the quantitative determination of menthyl valerate, particularly in pharmaceutical dosage

forms like Validol tablets.[2]
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Methodology:

Sample Preparation: The sample containing menthyl valerate is dissolved in a suitable

solvent. An internal standard, such as n-octanol, is added for accurate quantification.[2]

GC System: A gas chromatograph equipped with a flame-ionization detector (FID) is used.

Column: The separation is achieved on a HP-FFAP (nitroterephthalic acid modified

polyethylene glycol) fused silica capillary column (30 m length x 0.53 mm internal diameter

with a 1 µm stationary film thickness).[2]

Injection: A small volume of the prepared sample is injected into the GC inlet, where it is

vaporized.

Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)

through the column. The separation of components is based on their differential partitioning

between the mobile gas phase and the stationary liquid phase.

Detection: As menthyl valerate and the internal standard elute from the column, they are

detected by the FID.

Quantification: The concentration of menthyl valerate is determined by comparing the peak

area of the analyte to that of the internal standard against a calibration curve. The method

has established linearity in the range of 1.152 to 5.762 mg/mL for menthyl isovalerate, with a

limit of detection (LOD) of 0.5 mg/mL.[2]
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Caption: Analytical workflow for Menthyl Valerate using Gas Chromatography.

Applications in Research and Drug Development
Menthyl valerate's biological activity is primarily as a sedative and anxiolytic, which slows

down brain function to induce relaxation and relieve stress.[3] Its applications span several

industries.

Pharmaceuticals: It is the active ingredient in Validol, a medication used to manage anxiety

and neurocirculatory dystonia.[1][6] Its calming effects are leveraged in various sedative

preparations.[7]
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Flavor and Fragrance: Due to its minty and fruity aroma, it is used as a flavoring agent in

foods and beverages and as a fragrance component in perfumes, deodorants, and air

fresheners.[5][17]

Cosmetics and Personal Care: The cooling and refreshing properties of menthyl valerate
make it a common ingredient in lotions, creams, soaps, and shampoos.[5]

Aromatherapy: It is used in aromatherapy for its soothing and calming benefits.[5][6]
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Caption: Key applications of Menthyl Valerate across various industries.

Safety and Toxicology
Menthyl valerate is considered to have low toxicity upon ingestion and skin contact.[4]

However, it is classified as a skin and eye irritant and may cause respiratory irritation.[10][18]
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According to the Globally Harmonized System (GHS), it carries warning labels for these effects.

[18] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is

"no safety concern at current levels of intake when used as a flavouring agent".[18] Standard

safety precautions, such as wearing protective gloves and goggles and ensuring adequate

ventilation, should be followed when handling the compound.[5]

Conclusion
Menthyl valerate is a versatile monoterpenoid ester with significant applications in the

pharmaceutical, food, and cosmetic industries. Its well-defined physicochemical properties and

established synthesis and analytical protocols make it a compound of continued interest for

researchers and developers. Its primary role as a sedative and its favorable safety profile as a

flavoring agent underscore its importance in both clinical and commercial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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